Cas no 1806847-39-1 (2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1806847-39-1
• MF: C₈H₂BrClF₃NO₃S
• MW: 364.523589611053
• CID: 4970472
• Update Time: 2025-05-25

2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO3S/c9-5-1-4(3-14)2-6(17-8(11,12)13)7(5)18(10,15)16/h1-2H
• InChI Key： VVACNFBRAOAGKY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 454
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5

Additional information on 2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride

2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl Chloride

2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride is a highly specialized organic compound with the CAS number 1806847-39-1. This compound is a derivative of benzenesulfonyl chloride, featuring a bromine atom at the 2-position, a cyano group at the 4-position, and a trifluoromethoxy group at the 6-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis and materials science.

The structure of this compound is characterized by its aromatic benzene ring, which is sulfonated at the sulfonyl chloride group. The bromine atom at the 2-position introduces electron-withdrawing effects, while the cyano group at the 4-position further enhances the electrophilic nature of the sulfonyl chloride. The trifluoromethoxy group at the 6-position contributes to both electronic and steric effects, making this compound highly versatile in various chemical reactions.

Recent studies have highlighted the potential of 2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride in drug discovery and material synthesis. Its unique reactivity has been exploited in the development of novel pharmaceutical agents, particularly in targeting specific biological pathways. Researchers have demonstrated that this compound can serve as an effective precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, this compound is typically prepared through a multi-step process involving bromination, cyanation, and trifluoromethoxylation of an appropriate benzene derivative. The sulfonyl chloride group is introduced via a sulfonation reaction followed by chlorination. The reaction conditions are carefully optimized to ensure high yield and purity of the final product.

The application of 2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride extends beyond pharmaceuticals. It has been utilized in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. Its ability to undergo various coupling reactions makes it an invaluable intermediate in constructing complex molecular architectures.

Recent advancements in catalytic methods have further enhanced the utility of this compound. For instance, transition metal-catalyzed cross-coupling reactions have enabled its use in constructing biaryl structures with unprecedented efficiency. These developments underscore its importance in modern organic chemistry.

In conclusion, 2-Bromo-4-cyano-6-(trifluoromethoxy)benzenesulfonyl chloride stands as a testament to the ingenuity of chemical synthesis and its wide-ranging applications in contemporary research. Its unique combination of functional groups positions it as a key player in advancing both scientific understanding and technological innovation.